Cas no 207456-83-5 (Mesityl Oxide-d10)

Mesityl Oxide-d10 Properties

Names and Identifiers

• 3-Penten-2-one-1,1,1,3,5,5,5-d7,4-(methyl-d3)-
• [(2)H10]mesityl oxide
• [(2)H10]-mesityl oxide
• [2H10]mesityl oxide
• 1,1,1,3,5,5,5-heptadeuterio-4-heptadeuteriomethyl-pent-3-en-2-one
• 480460_ALDRICH
• CTK8G0803
• mesityl oxide-d10
• Mesityl-d10 oxide
• 207456-83-5
• DTXSID60583824
• D99552
• 4-(Methyl-d3)pent-3-en-2-one-1,1,1,3,5,5,5-d7
• 4-Methyl-3-penten-2-one-d10
• Mesityl-d10 oxide,98 atom % d
• A935632
• MESITYL-D10 OXIDE, 98 ATOM % D
• 1,1,1,3,5,5,5-heptadeuterio-4-(trideuteriomethyl)pent-3-en-2-one
• 1, 1, 1, 3, 5, 5, 5-heptadeuterio-4-(trideuteriomethyl)pent-3-en-2-one
• 4-(~2~H_3_)Methyl(~2~H_7_)pent-3-en-2-one
• 3-Penten-2-one-1,1,1,3,5,5,5-d7, 4-(methyl-d3)-
• J-013580
• 4-Methyl-3-penten-2-one-d10:(207456-83-5)
• 4-((2)H?)METHYL((2)H?)PENT-3-EN-2-ONE
• +Expand

• InChIKey： SHOJXDKTYKFBRD-LSURFNHSSA-N
• Inchi： InChI=1S/C6H10O/c1-5(2)4-6(3)7/h4H,1-3H3/i1D3,2D3,3D3,4D
• SMILES： O=C(/C(=C(\C([2H])([2H])[2H])/C([2H])([2H])[2H])/[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 108.135932398g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 108.135932398g/mol
• Heavy Atom Count: 7
• Complexity: 96.7
• Isotope Atom Count: 10
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Refractive Index: n20/D 1.443(lit.)
• Boiling Point: 129 °C(lit.)
• Melting Point: −53 °C(lit.)
• Vapor Pressure: No data available
• Flash Point: 31 °C
• Color/Form: No data avaiable
• Density: 0.946 g/mL at 25 °C(lit.)